Cas no 1001404-12-1 (Methyl 3-(sulfamoylmethyl)benzoate)

• Product Name: Methyl 3-(sulfamoylmethyl)benzoate
• CAS No: 1001404-12-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 2102227
• PubChem ID: 24770069
• Update Time: 2023-08-03

Methyl 3-(sulfamoylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(SULFAMOYLMETHYL)BENZOATE
• NE46869
• 3-(Sulfamoylmethyl)benzoic acid methyl ester
• Z974988446
• Methyl 3-(sulfamoylmethyl)benzoate

• Inchi： 1S/C9H11NO4S/c1-14-9(11)8-4-2-3-7(5-8)6-15(10,12)13/h2-5H,6H2,1H3,(H2,10,12,13)
• InChI Key： SUXIYSWKVWRWJV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(=O)OC)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8